molecular formula C8H8FNO B14816536 3-Cyclopropoxy-4-fluoropyridine

3-Cyclopropoxy-4-fluoropyridine

Cat. No.: B14816536
M. Wt: 153.15 g/mol
InChI Key: HSNPJXHBMUQIPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-fluoropyridine is a fluorinated pyridine derivative with the molecular formula C₈H₈FNO and a molecular weight of 153.15 g/mol. Its structure features a cyclopropoxy group at the 3-position and a fluorine atom at the 4-position of the pyridine ring (Figure 1). The cyclopropoxy group introduces steric strain and electron-donating effects, while the fluorine atom enhances electronegativity and metabolic stability. These properties make the compound a valuable intermediate in pharmaceutical and agrochemical research, particularly in designing bioactive molecules with improved target selectivity and pharmacokinetic profiles.

Properties

Molecular Formula

C8H8FNO

Molecular Weight

153.15 g/mol

IUPAC Name

3-cyclopropyloxy-4-fluoropyridine

InChI

InChI=1S/C8H8FNO/c9-7-3-4-10-5-8(7)11-6-1-2-6/h3-6H,1-2H2

InChI Key

HSNPJXHBMUQIPY-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CN=C2)F

Origin of Product

United States

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-fluoropyridine involves its interaction with molecular targets through the electron-withdrawing effects of the fluorine atom. This can influence the compound’s reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 3-Cyclopropoxy-4-fluoropyridine and Analogous Compounds

Compound Name Substituents (Positions) Molecular Formula Key Differences vs. Target Compound Applications/Reactivity Insights References
4-Cyclopropoxy-3-fluoropyridine Cyclopropoxy (4), Fluorine (3) C₈H₈FNO Positional isomer ; altered electronic effects Less reactive in SNAr due to fluorine at 3
2-Chloro-3-cyclopropoxy-4-fluoropyridine Chlorine (2), Cyclopropoxy (3), Fluorine (4) C₈H₇ClFNO Chlorine at 2-position ; enhanced electrophilicity Preferred for cross-coupling reactions
3-Cyclopropoxy-4-fluoro-2-isopropylpyridine Isopropyl (2), Cyclopropoxy (3), Fluorine (4) C₁₁H₁₄FNO Bulkier isopropyl group ; reduced solubility Limited in vivo utility due to steric hindrance
3-Fluoropicolinaldehyde Aldehyde (2), Fluorine (3) C₆H₄FNO Lacks cyclopropoxy ; higher electrophilic reactivity Used in Schiff base synthesis
4-Cyclopropoxy-2-ethyl-3-fluoropyridine Ethyl (2), Cyclopropoxy (4), Fluorine (3) C₁₀H₁₂FNO Ethyl at 2-position ; improved lipid solubility Enhanced CNS penetration in drug candidates

Key Insights from Comparative Studies

Substituent Position and Reactivity

  • Fluorine Position : Moving fluorine from the 4-position (target compound) to the 3-position (4-cyclopropoxy-3-fluoropyridine) reduces nucleophilic aromatic substitution (SNAr) reactivity due to decreased activation of the pyridine ring.
  • Chlorine vs. Fluorine : Replacing fluorine with chlorine at the 2-position (e.g., 2-chloro-3-cyclopropoxy-4-fluoropyridine) increases electrophilicity, making the compound more reactive in Suzuki-Miyaura cross-coupling reactions.

Steric and Electronic Effects

  • Cyclopropoxy Group : Compared to methoxy or ethoxy substituents, the cyclopropoxy group introduces ring strain and moderate electron donation , balancing reactivity and stability.
  • Bulkier Groups : The addition of an isopropyl group (e.g., 3-cyclopropoxy-4-fluoro-2-isopropylpyridine) reduces solubility and metabolic stability, limiting its utility in drug development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.